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For researchers, scientists, and professionals in drug development, a thorough understanding

of the solid-state properties of fatty alcohols is paramount. These long-chain aliphatic

compounds are integral components in a vast array of pharmaceutical and cosmetic

formulations, where their crystalline nature dictates critical performance attributes such as

texture, stability, and release kinetics. This guide provides a comprehensive comparison of the

solid-state characteristics of several key fatty alcohols, supported by experimental data and

detailed methodologies.

Fatty alcohols are distinguished by their carbon chain length, which significantly influences their

physical properties. In the solid state, these molecules arrange themselves into ordered

crystalline structures, a phenomenon that gives rise to distinct thermal behaviors and

polymorphic forms. Polymorphism, the ability of a substance to exist in multiple crystal

structures, is a critical consideration in formulation science, as different polymorphs of the

same compound can exhibit varying melting points, solubilities, and stabilities.

This comparative analysis focuses on a selection of saturated fatty alcohols with varying chain

lengths, from lauryl alcohol (C12) to lignoceryl alcohol (C24), providing a clear overview of their

key solid-state parameters.
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The following table summarizes the key solid-state characteristics of selected fatty alcohols,

providing a quantitative basis for comparison.

Fatty
Alcohol

Chemical
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Enthalpy of
Fusion
(kJ/mol)

Known
Polymorphi
c Forms

Lauryl

Alcohol
C12H26O 186.34 24 ~37.3 Yes

Myristyl

Alcohol
C14H30O 214.39 38 ~49.5 Yes[1]

Cetyl Alcohol C16H34O 242.44 49.3[2] 58.8 Yes[3]

Stearyl

Alcohol
C18H38O 270.49 59.6 74.06 Yes

Cetearyl

Alcohol

Mixture (C16

& C18)
Variable 49-59[4]

Not

applicable

Not

applicable

Arachidyl

Alcohol
C20H42O 298.55 64-66[5] ~83.7 Yes

Behenyl

Alcohol
C22H46O 326.60 71 ~94.2 Yes

Lignoceryl

Alcohol
C24H50O 354.65 75-77[6]

Not well-

documented

Not well-

documented

Experimental Workflow for Solid-State
Characterization
The characterization of the solid-state properties of fatty alcohols typically involves a multi-

technique approach to gain a comprehensive understanding of their thermal behavior, crystal

structure, and molecular vibrations. The following diagram illustrates a standard experimental

workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Study on the Solid-State Characteristics
of Commercially Significant Fatty Alcohols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770432#comparative-study-of-the-solid-state-
characteristics-of-different-fatty-alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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